Cas no 1345471-53-5 (5-iodo-1-isobutyl-1H-pyrazole)

5-Iodo-1-isobutyl-1H-pyrazole is a halogenated pyrazole derivative characterized by its iodine substitution at the 5-position and an isobutyl group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The iodine moiety enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The isobutyl group contributes to improved lipophilicity, which can influence solubility and bioavailability in drug design. Its stable pyrazole core ensures compatibility with a range of reaction conditions, making it a valuable building block for heterocyclic chemistry applications. Proper handling and storage under inert conditions are recommended due to its sensitivity to light and moisture.

5-iodo-1-isobutyl-1H-pyrazole structure

Product Name:5-iodo-1-isobutyl-1H-pyrazole

CAS No:1345471-53-5

MF:C₇H₁₁IN₂

MW:250.080113649368

MDL:MFCD20441940

CID:2771078

PubChem ID:56776950

Update Time:2025-05-27

5-iodo-1-isobutyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-iodo-1-isobutyl-1H-pyrazole
- 3-Iodo-2-isobutylpyrazole
- STL584903
- AKOS025394317
- DTXSID50718446
- 5-Iodo-1-(2-methylpropyl)-1H-pyrazole
- SCHEMBL20197167
- MFCD20441940
- VDC47153
- BS-25348
- EN300-233184
- 1345471-53-5
- 5-Iodo-1-isobutylpyrazole
- MDL： MFCD20441940
- Inchi： 1S/C7H11IN2/c1-6(2)5-10-7(8)3-4-9-10/h3-4,6H,5H2,1-2H3
- InChI Key： WRMLAMSELPMHOT-UHFFFAOYSA-N
- SMILES： IC1=CC=NN1CC(C)C

Computed Properties

Exact Mass: 249.99670Da
Monoisotopic Mass: 249.99670Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 17.8Å²

5-iodo-1-isobutyl-1H-pyrazole Pricemore >>

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